3-Methyl-8-nitroquinoline

• IUPAC Name: 3-methyl-8-nitroquinoline
• InChI: InChI=1S/C10H8N2O2/c1-7-5-8-3-2-4-9(12(13)14)10(8)11-6-7/h2-6H,1H3
• InChI Key: DWHMTTROZUHZMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=CC=C2)[N+](=O)[O-])N=C1
• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol

Description

3-Methyl-8-nitroquinoline is a heterocyclic compound with the molecular formula C10H8N2O2. It has a molecular weight of 188.19. It is a solid substance and is stored in dry conditions at 2-8°C.

Synthesis Analysis

The synthesis of quinoline derivatives, such as 3-Methyl-8-nitroquinoline, has been reported in various studies. Classical synthesis protocols like Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known for the construction of the principal quinoline scaffold. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The InChI code for 3-Methyl-8-nitroquinoline is 1S/C10H8N2O2/c1-7-5-8-3-2-4-9 (12 (13)14)10 (8)11-6-7/h2-6H,1H3. This indicates the specific arrangement of atoms in the molecule.

Chemical Reactions Analysis

Quinoline and its derivatives have been synthesized using various protocols, including transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions. These methods have been used to construct and functionalize quinoline derivatives.

Physical And Chemical Properties Analysis

3-Methyl-8-nitroquinoline is a solid substance with a molecular weight of 188.19. It is stored in dry conditions at 2-8°C.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

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These applications highlight the versatility and potential of 3-Methyl-8-nitroquinoline in various scientific fields. . If you’d like further details on any specific area, feel free to ask! 😊

Safety and Hazards

The safety information for 3-Methyl-8-nitroquinoline includes several hazard statements: H302-H315-H319-H335. This indicates that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261-P305+P351+P338, which advise avoiding breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes.

Future Directions

Quinoline and its derivatives have become essential compounds due to their versatile applications in the fields of industrial and synthetic organic chemistry. They play a major role in medicinal chemistry, with plenty of articles reporting syntheses of the main scaffold and its functionalization for biological and pharmaceutical activities. Future research may focus on developing greener and more sustainable chemical processes for the synthesis of quinoline derivatives.

Mechanism of Action

Target of Action

3-Methyl-8-nitroquinoline is a derivative of quinoline, a nitrogen-based heterocyclic aromatic compound . Quinoline and its derivatives are known to have a broad spectrum of bio-responses, including anticancer , antioxidant , anti-inflammatory , and antimicrobial activities.

Mode of Action

Quinoline, the parent compound, is known to undergo nucleophilic and electrophilic substitution reactions . It’s plausible that 3-Methyl-8-nitroquinoline may interact with its targets in a similar manner.

Biochemical Pathways

Given the broad spectrum of bio-responses of quinoline derivatives , it’s likely that multiple pathways could be affected.

Pharmacokinetics

It’s known that the compound is solid at room temperature , which could influence its bioavailability.

Result of Action

Quinoline derivatives are known to exhibit a broad spectrum of bio-responses, including anticancer , antioxidant , anti-inflammatory , and antimicrobial activities.

Action Environment

It’s known that the compound should be stored in a dry environment at 2-8°c , suggesting that temperature and humidity could influence its stability.